(Z)-3-(3-chlorophenyl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-(3-chlorophenyl)-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H8ClNOS3/c15-9-3-1-4-10(7-9)16-13(17)12(20-14(16)18)8-11-5-2-6-19-11/h1-8H/b12-8-
• InChI Key: CXZDTEWIEREGIZ-WQLSENKSSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)/C(=C/C3=CC=CS3)/SC2=S
• Molecular Formula: C14H8ClNOS3
• Molecular Weight: 337.9 g/mol

Description

(Z)-3-(3-chlorophenyl)-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-4-one, also known as CTZ, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. CTZ belongs to the class of thiazolidin-4-one compounds and has a molecular formula of C14H8ClNOS2.

Scientific Research Applications

Synthesis and Chemical Reactions

Researchers have synthesized a variety of thioxothiazolidinone derivatives to explore their chemical properties and reactions with other compounds. For instance, reactions of 5-Aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines with nitrile oxides have been studied to understand their potential chemical transformations and applications (Kandeel & Youssef, 2001).

Antimicrobial Activity

Some derivatives of thioxothiazolidin-4-one have been synthesized and tested for their antimicrobial activity. Notably, compounds containing the thioxothiazolidin-4-one core have shown variable and modest activities against various strains of bacteria and fungi, indicating their potential as antimicrobial agents (B'Bhatt & Sharma, 2017).

Structural Analysis

The crystal structure, Hirshfeld surface analysis, and computational studies of thiazolidin-4-one derivatives have been carried out to understand their molecular configuration, intra- and intermolecular contacts, which are crucial for their potential applications in material science and drug design (Khelloul et al., 2016).

Electrochemical Properties

Thioxothiazolidin-4-one derivatives have also been electrochemically characterized to understand their redox potential and oxidation mechanism. Such studies are essential for their potential applications in electrochemistry and the development of electrochemical sensors (Ungureanu et al., 2021).

Anticancer Activity

Novel thioxothiazolidin-4-one derivatives have been synthesized and evaluated for their anticancer activity. Some derivatives have shown significant potential in inhibiting tumor growth and angiogenesis, making them candidates for anticancer therapy (Chandrappa et al., 2010).